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Compound of Interest

Compound Name: Enigmol

Cat. No.: B1244460

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the in vivo tumor suppression effects of

Enigmol, a novel sphingolipid analog. It aims to objectively assess the reproducibility of its

anti-cancer activity by comparing its performance with alternative treatments, supported by

experimental data from preclinical studies.

Comparative Efficacy of Enigmol and Standard-of-
Care Agents
The following tables summarize the quantitative data from in vivo studies, offering a

comparison of Enigmol's tumor suppression effects against other agents in relevant cancer

models.

Table 1: Efficacy in Prostate Cancer Xenograft Models
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Treatment
Agent

Cancer Cell
Line

Mouse
Model

Dosing
Regimen

Tumor
Growth
Inhibition/R
egression

Source

Enigmol PC-3 Nude Mice

10 or 50

mg/kg/day

(oral gavage)

Significant

tumor growth

inhibition

[1]

Enigmol

Analog

(PAWI-2)

PC-3 Nude Mice
20 mg/kg/day

(i.p.)

49% tumor

growth

inhibition

[2]

Docetaxel PC-3 Nude Mice
5 mg/kg (i.p.,

twice weekly)

35% tumor

growth

inhibition

[2]

Docetaxel DU-145 Nude Mice

10

mg/kg/week

(i.v.)

32.6% tumor

regression
[3]

Enigmol DU-145 Nude Mice Not specified
Suppressed

tumor growth
[4][5]

CF2-Enigmol PC-3 Nude Mice
10 mg/kg

(oral gavage)

Significantly

greater

inhibition than

Enigmol

[6]

Table 2: Efficacy in Intestinal Cancer Model (APCMin/+
Mice)

Treatment
Agent

Mouse Model
Dosing
Regimen

Reduction in
Tumor Number

Source

Enigmol
C57BL/6J-

ApcMin/+

0.025% in diet

(w/w)
52% [4]

Enigmol
C57BL/6J-

ApcMin/+

0.1% in diet

(w/w)
37% [4]
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Mechanism of Action: Targeting the Wnt/β-catenin
Signaling Pathway
Enigmol exerts its tumor-suppressive effects by modulating the Wnt/β-catenin signaling

pathway, a critical regulator of cell proliferation. In many cancers, this pathway is aberrantly

activated, leading to the accumulation of β-catenin in the nucleus, where it drives the

transcription of genes involved in cell growth. Enigmol promotes the proteasome-dependent

degradation of β-catenin, thereby reducing its nuclear accumulation and inhibiting cancer cell

proliferation.[4][5][7][8]
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Enigmol's mechanism of action on the Wnt/β-catenin pathway.
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Experimental Protocols
The following section details the methodologies for the key in vivo experiments cited in this

guide.

Prostate Cancer Xenograft Studies
Cell Lines and Culture: Human prostate cancer cell lines (DU-145 or PC-3) are cultured in

appropriate media (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics

at 37°C in a humidified atmosphere with 5% CO2.

Animal Model: Male athymic nude mice (BALB/c nu/nu), typically 4-6 weeks old, are used.

Animals are housed in a pathogen-free environment.

Tumor Implantation: A suspension of 1-5 million viable cancer cells in a volume of 100-200

µL of a suitable medium (e.g., PBS or serum-free medium), often mixed with Matrigel, is

injected subcutaneously into the flank of each mouse.

Tumor Growth Monitoring: Tumor volume is measured 2-3 times per week using calipers and

calculated using the formula: (Length x Width2) / 2. Animal body weight is also monitored as

an indicator of toxicity.

Treatment Administration: Once tumors reach a palpable size (e.g., 100-150 mm3), mice are

randomized into treatment and control groups. Enigmol or its analogs are typically

administered daily via oral gavage. Comparator drugs like docetaxel are administered as

specified in the study protocols, often intravenously or intraperitoneally. The control group

receives the vehicle used to dissolve the drugs.

Endpoint and Analysis: The study is terminated when tumors in the control group reach a

predetermined size. Tumors are then excised, weighed, and may be used for further analysis

such as histology, immunohistochemistry, or Western blotting to assess biomarkers of

proliferation (e.g., Ki67) and apoptosis.
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Workflow for in vivo prostate cancer xenograft studies.
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Intestinal Cancer Studies in APCMin/+ Mice
Animal Model: C57BL/6J-ApcMin/+ mice, which spontaneously develop multiple intestinal

adenomas, are used.

Dietary Administration: Enigmol is incorporated into the powdered diet at specified

concentrations (e.g., 0.025% or 0.1% w/w).

Treatment Period: Mice are fed the Enigmol-supplemented or control diet for a defined

period, typically several weeks.

Tumor Assessment: At the end of the study, the entire intestinal tract is removed, opened

longitudinally, and the number and size of tumors are counted under a dissecting

microscope.

Toxicity Monitoring: Animal body weight and general health are monitored throughout the

study.

Conclusion
The available preclinical data demonstrate that Enigmol consistently suppresses tumor growth

in in vivo models of prostate and intestinal cancer. Its efficacy is comparable to or, in the case

of its fluorinated analog CF2-Enigmol, superior to the standard-of-care chemotherapeutic

agent docetaxel in certain prostate cancer models. The mechanism of action, involving the

targeted degradation of β-catenin, is well-supported by experimental evidence. These findings

underscore the potential of Enigmol as a reproducible and effective anti-cancer agent,

warranting further investigation and clinical development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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